7-Chlorosulfonylimidazo[5,1-b]thiazole

• Molecular Formula: C5H3ClN2O2S2
• Molecular Weight: 222.7 g/mol
• IUPAC Name: imidazo[5,1-b][1,3]thiazole-7-sulfonyl chloride
• InChI: InChI=1S/C5H3ClN2O2S2/c6-12(9,10)4-5-8(3-7-4)1-2-11-5/h1-3H
• InChI Key: WQXGLNVROCHABX-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C(N=CN21)S(=O)(=O)Cl

Description

7-Chlorosulfonylimidazo[5,1-b]thiazole is a heterocyclic compound featuring a fused imidazole-thiazole core with a chlorosulfonyl (-SO$_2$Cl) substituent at position 5. The imidazo[5,1-b]thiazole scaffold differs from the more commonly studied imidazo[2,1-b]thiazole isomers in its ring fusion pattern, leading to distinct electronic and steric properties. Chlorosulfonyl groups are highly reactive, often serving as intermediates for synthesizing sulfonamides or sulfonic esters, which are critical in drug development and materials science .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Differences

The table below compares 7-Chlorosulfonylimidazo[5,1-b]thiazole with key analogs reported in the literature:

Compound Name	Core Structure	Substituent Position/Group	Molecular Weight (g/mol)	Key Activities/Applications	References
7-Chlorosulfonylimidazo[5,1-b]thiazole	Imidazo[5,1-b]thiazole	7-Chlorosulfonyl	~220.68 (C$5$H$4$ClN$3$O$2$S$_2$)	Likely reactive intermediate for sulfonamide synthesis	-
6-Chloroimidazo[2,1-b]thiazole	Imidazo[2,1-b]thiazole	6-Chloro	168.62 (C$5$H$3$ClN$_2$S)	FtsZ inhibition (antibacterial), anticancer activity via kinase modulation
3-Aminomethylimidazo[5,1-b]thiazole	Imidazo[5,1-b]thiazole	3-Aminomethyl	153.20 (C$6$H$7$N$_3$S)	Potential for functionalization via amine group (e.g., Schiff base formation)
Furazolium chloride (Imidazo[2,1-b]thiazole derivative)	Imidazo[2,1-b]thiazole	3-(5-Nitro-2-furanyl)	273.69 (C$9$H$7$ClN$3$O$3$S)	Antimicrobial agent (Dermafur®, Novofur®)
6-[(4-Chlorophenyl)thio]imidazo[2,1-b]thiazole-5-carboxaldehyde	Imidazo[2,1-b]thiazole	6-(4-Chlorophenylthio), 5-carboxaldehyde	294.78 (C${12}$H$7$ClN$2$OS$2$)	Unknown; aldehyde group may enable further derivatization

Key Observations

Core Structure Impact :

• Imidazo[5,1-b]thiazole derivatives (e.g., 7-Chlorosulfonylimidazo[5,1-b]thiazole) differ from imidazo[2,1-b]thiazoles in ring fusion, altering electronic distribution and binding interactions. For example, imidazo[2,1-b]thiazoles are more extensively studied for kinase inhibition (e.g., VEGFR, EGFR) .

Substituent Effects: Chlorosulfonyl Group: The -SO$_2$Cl group enhances electrophilicity, making the compound a versatile intermediate for synthesizing sulfonamides, which are prevalent in antibiotics (e.g., sulfa drugs) and protease inhibitors. Chloro and Methyl Groups: 6-Chloroimidazo[2,1-b]thiazole derivatives exhibit potent antibacterial and anticancer activities, with substituents at position 6 critical for FtsZ protein inhibition . Aminomethyl Group: The 3-aminomethyl analog (imidazo[5,1-b]thiazole) offers a reactive site for conjugation, enabling targeted drug delivery or probe development .

Synthetic Accessibility :

• Imidazo[2,1-b]thiazoles are typically synthesized via cyclization of thioamide intermediates or condensation reactions . In contrast, imidazo[5,1-b]thiazoles may require alternative routes due to differing ring fusion.